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Compound of Interest

Compound Name: Phenyl-1-naphthylamine

Cat. No.: B057970 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Phenyl-1-naphthylamine (CAS

90-30-2), also known as N-phenylnaphthalen-1-amine. It covers its chemical and physical

properties, synthesis, applications, and toxicological profile, presenting data in a structured

format for easy reference.

Chemical and Physical Properties
Phenyl-1-naphthylamine is a lipophilic, crystalline solid.[1] It appears as white to slightly

yellowish prisms or a reddish-brown crystalline powder.[2] This aromatic amine is recognized

for its potent antioxidant properties.[3]

Table 1: Physical and Chemical Properties of Phenyl-1-naphthylamine

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b057970?utm_src=pdf-interest
https://www.benchchem.com/product/b057970?utm_src=pdf-body
https://www.benchchem.com/product/b057970?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4322681.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Phenyl-1-naphthylamine
https://www.benchchem.com/product/b057970
https://www.benchchem.com/product/b057970?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057970?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₁₆H₁₃N [2][4][5]

Molecular Weight 219.28 g/mol [2][5]

Melting Point 56-62 °C [1][5][6]

Boiling Point 226 °C at 15 mmHg [1]

Density 1.16 g/cm³ at 20 °C [6]

Vapor Pressure 0.504 hPa at 150 °C [6]

Solubility

Soluble in ethanol, ethyl ether,

benzene, carbon tetrachloride,

chloroform, acetic acid.[2]

Slightly soluble in DMSO.[4]

Water solubility: 3 mg/L.[6][7]

[2][4][6][7]

Log Kₒw 4.2 [7]

Autoignition Temperature >500 °C [6]

Flash Point >200 °C [6]

Spectral Data
Excitation/Emission Maxima:

355/405 nm[4]
[4]

Synthesis
The industrial synthesis of N-Phenyl-1-naphthylamine has evolved to prioritize high yield and

purity.[3] Common methods involve the reaction of 1-naphthylamine with either chlorobenzene

or aniline.[8][9]

Experimental Protocol: Synthesis from 1-Naphthylamine and Chlorobenzene

This protocol is based on a described laboratory synthesis.[8]

Reactants:

1-Naphthylamine (1.0 g, 6.98 mmol)
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Chlorobenzene (0.783 g, 6.98 mmol)

Ethanol (3 mL)

Procedure:

Dissolve 1-naphthylamine in ethanol in a suitable reaction vessel.

Add chlorobenzene to the solution.

Reflux the resulting mixture for 6 hours.

Monitor the reaction progress using Thin Layer Chromatography (TLC) with a mobile

phase of dichloromethane/methanol (9.5:0.5 vol).

Upon completion, evaporate the solvent.

Purify the crude product by column chromatography on silica gel using dichloromethane

and then dichloromethane/methanol (99:1) as the eluent.

Expected Outcome:

N-phenylnaphthalen-1-amine as a pink solid with a yield of approximately 88%.[8]

Diagram 1: Synthesis of Phenyl-1-naphthylamine
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Caption: Reaction scheme for the synthesis of N-Phenyl-1-naphthylamine.
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Another industrial approach involves reacting aniline with 1-naphthylamine in the condensed

phase at elevated temperatures (100-400°C) and pressures above atmospheric, in the

presence of a catalyst such as boron and fluorine-containing catalysts, sulfonic acids, or iodine.

[9]

Applications
Phenyl-1-naphthylamine has several key industrial and research applications owing to its

chemical properties.

Antioxidant: It is widely used as an antioxidant in lubricating oils, greases, and hydraulic

fluids.[1][2][7] It is also a critical additive to inhibit the oxidative degradation of polymers,

particularly natural and synthetic rubbers like styrene-butadiene rubber (SBR), extending

their service life.[3][10] In this capacity, it functions by scavenging free radicals.[3]

Dye Intermediate: It serves as an intermediate in the synthesis of dyes and other organic

chemicals.[2][9][11]

Fluorescent Probe: Due to its fluorescent properties, it is used as a probe in scientific

research to study the formation of micelles and the behavior of membrane lipids.[1][12] It

becomes fluorescent upon binding to hydrophobic regions of cell membranes.[1]

Diagram 2: Antioxidant Mechanism of Phenyl-1-naphthylamine
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Caption: Phenyl-1-naphthylamine's antioxidant action via hydrogen donation.

Toxicology and Safety
The toxicological profile of Phenyl-1-naphthylamine indicates several potential health

hazards.

Table 2: Summary of Toxicological Data

Endpoint Result Species Reference

Acute Oral LD₅₀
>5000 mg/kg body

weight
Rat (Wistar) [13]

>1625 mg/kg body

weight
Rat (CFE) [13]

1231 mg/kg body

weight
Mouse (CF-1) [13]

Skin Irritation Very slight irritant Rabbit [2]

Skin Sensitization

May cause

sensitization by skin

contact

Human [7][14]

Eye Irritation Irritating to eyes Not specified [14]

Respiratory Irritation
May cause respiratory

irritation
Not specified [11]

Target Organs
Spleen, liver, kidneys,

blood
Rat [6][7][13]

Aquatic Toxicity
Very toxic to aquatic

life

M. aeruginosa (EC₅₀ =

16.62 µM)
[4][14]

Key Toxicological Findings:

The critical effect of Phenyl-1-naphthylamine is haematotoxicity, with studies in rats

showing reduced erythrocyte counts and decreased hemoglobin levels.[7] Haemosiderosis in
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the spleen is a sensitive endpoint.[7]

It is considered a skin, eye, and mucous membrane irritant.[11] Inhalation may cause

respiratory irritation.[11]

While there is no data on its mechanism of action regarding toxicity, the liver and kidneys are

considered potential target organs.[7][13]

It is not found to be mutagenic in Salmonella and mouse lymphoma cells, nor is it

clastogenic in mammalian cells.[7]

When heated to decomposition, it emits toxic fumes of nitrogen oxides (NOx).[11][14]

Experimental Protocol: General Acute Oral Toxicity Study (Conceptual Workflow)

This represents a general workflow for a study like those cited for LD₅₀ determination.

Animal Model: Wistar or Sprague Dawley rats are commonly used.

Dosage: A range of doses of Phenyl-1-naphthylamine, dissolved or suspended in a suitable

vehicle (e.g., corn oil), are administered by oral gavage to different groups of animals. A

control group receives the vehicle only.

Observation: Animals are observed for a set period (e.g., 14 days) for clinical signs of

toxicity, morbidity, and mortality. Body weight is recorded regularly.

Necropsy: At the end of the observation period, all surviving animals are euthanized. A gross

necropsy is performed on all animals (including those that died during the study) to examine

for pathological changes in organs and tissues.

Data Analysis: The LD₅₀ value is calculated using appropriate statistical methods (e.g., probit

analysis).

Diagram 3: Workflow for an Acute Oral Toxicity Study
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Caption: Conceptual workflow for an acute oral toxicity study.

Handling and Safety Precautions
Phenyl-1-naphthylamine is considered a hazardous substance.[14]

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.
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Handling: Avoid breathing dust, fume, gas, mist, vapors, or spray. Do not get in eyes, on

skin, or on clothing.[5] Wash thoroughly after handling.[5]

Storage: Store in a tightly closed container below +30°C.[1][5]

Environmental Precautions: Avoid release to the environment as it is very toxic to aquatic life

with long-lasting effects.[14]

This guide provides a detailed overview of Phenyl-1-naphthylamine for professionals in

research and development. The structured data and diagrams are intended to facilitate a clear

understanding of its properties and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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